

Biological functions of C18 dihydroceramide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: C18 Dihydroceramide-d3

Cat. No.: B15554990

[Get Quote](#)

An In-depth Technical Guide to the Biological Functions of C18 Dihydroceramide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sphingolipids are a critical class of lipids that serve not only as structural components of cellular membranes but also as potent signaling molecules involved in a myriad of cellular processes.[1][2] Within this class, ceramides have long been recognized as key mediators of cellular stress responses, including apoptosis, cell cycle arrest, and senescence.[3][4] Their immediate precursors, dihydroceramides (dhCer), differ only by the absence of a 4,5-trans double bond in the sphingoid backbone and were historically considered biologically inert intermediates.[1][5] However, research over the past decade has illuminated the distinct and significant biological activities of dihydroceramides, establishing them as a new class of bioactive lipids.[1][2][6]


This guide focuses specifically on C18 dihydroceramide (N-stearoyl-sphinganine), a long-chain dhCer species produced by the action of Ceramide Synthase 1 (CerS1).[7][8] Emerging evidence implicates C18 dhCer in fundamental cellular processes such as autophagy, endoplasmic reticulum (ER) stress, and metabolic regulation.[1][9] Its dysregulation is linked to the pathophysiology of various diseases, including type 2 diabetes (T2D), cancer, and skin

disorders.[10][11] This document provides a comprehensive overview of the synthesis, signaling functions, and disease implications of C18 dhCer, supported by quantitative data and detailed experimental protocols to aid researchers in this burgeoning field.

De Novo Synthesis of C18 Dihydroceramide

C18 dihydroceramide is synthesized in the endoplasmic reticulum (ER) as part of the de novo sphingolipid biosynthesis pathway.[1][3] The process begins with the condensation of serine and palmitoyl-CoA, a rate-limiting step catalyzed by serine palmitoyltransferase (SPT).[12] Following a series of enzymatic reactions, the resulting sphinganine backbone is acylated by a specific ceramide synthase (CerS).

There are six mammalian CerS isoforms, each exhibiting specificity for acyl-CoAs of particular chain lengths.[4][13] Ceramide Synthase 1 (CerS1) preferentially utilizes stearoyl-CoA (C18:0) to acylate sphinganine, producing C18 dihydroceramide.[3][7][8] This C18 dhCer can then be converted to C18 ceramide by the enzyme dihydroceramide desaturase 1 (DES1), which introduces the characteristic 4,5-trans double bond into the sphingoid base.[1][14]



[Click to download full resolution via product page](#)

Figure 1: De novo synthesis pathway of C18 dihydroceramide.

Core Biological Functions and Signaling Pathways

While its counterpart, C18 ceramide, is a well-documented pro-apoptotic and tumor-suppressive lipid, C18 dihydroceramide exhibits distinct and sometimes opposing biological functions.^{[4][15]}

Autophagy

A primary function attributed to the accumulation of dihydroceramides, including C18 dhCer, is the induction of autophagy.^{[1][6]} Autophagy is a cellular recycling process that can promote either cell survival under stress or a form of programmed cell death.^[16] Increased levels of dhCer, often achieved by inhibiting the enzyme DES1, can trigger the formation of autophagosomes.^[6] This process is frequently linked to the induction of ER stress and the


subsequent activation of the unfolded protein response (UPR).[1][16] In some cancer cells, this autophagy can be cytotoxic, leading to cell death independent of apoptosis.[9] For example, increased C18 dhCer levels can lead to autophagosome accumulation in liver cells.[10]

Apoptosis and Cell Cycle

The role of dihydroceramides in apoptosis is complex and context-dependent.[1] Some studies suggest that dhCer accumulation can inhibit apoptosis by preventing the formation of ceramide-mediated channels in the mitochondrial outer membrane, which are required for the release of pro-apoptotic factors.[17][18] Conversely, prolonged ER stress induced by high levels of dhCer can ultimately trigger apoptosis.[16] Accumulation of C18 dihydroceramide has also been shown to inhibit cell growth and cause cell cycle arrest at the G0/G1 phase.[1][16]

Endoplasmic Reticulum (ER) Stress

A recurring mechanism in dhCer signaling is the induction of ER stress.[1][16] The accumulation of dhCer within the ER membrane can alter its physical properties, leading to the unfolded protein response (UPR).[1][9] The UPR is a signaling network that initially aims to restore ER homeostasis but can trigger cell death if the stress is severe or prolonged.[16] In human glioma cells, overexpression of CerS1, which increases C18-ceramide, activates ER stress that leads to lethal autophagy.[9] While this study focuses on the ceramide, the precursor-product relationship suggests a potential role for the initial C18 dhCer accumulation in initiating this stress response.



[Click to download full resolution via product page](#)

Figure 2: Key signaling pathways modulated by C18 dihydroceramide.

Metabolic Regulation and Insulin Resistance

Circulating levels of C18 dhCer have emerged as a significant biomarker and potential mediator in metabolic diseases.[1] Elevated plasma concentrations of C18:0 dhCer are associated with insulin resistance and can predict the onset of type 2 diabetes.[1][10][19] Studies have shown that vitamin D supplementation in T2D patients significantly increased plasma levels of C18 dhCer and C18 ceramide, suggesting a potential link between vitamin D signaling and sphingolipid metabolism in the context of glucose regulation.[11] In vitro

experiments have demonstrated that treating skeletal muscle cells with C18:0 dhCer can decrease insulin sensitivity.[20]

Skin Barrier Function

Ceramides are essential components of the stratum corneum, where they form the intercellular lipid lamellae that create the skin's permeability barrier.[21][22] While most research focuses on ceramides, the balance between dihydroceramides and ceramides is crucial. An elevation of C18 dhCer has been noted in the skin of patients with lesional atopic dermatitis, indicating a potential role in the pathogenesis of inflammatory skin conditions.[10] Conversely, some studies suggest that continuous application of ceramides with C16 and C18 fatty acids can decrease the moisture retention and barrier function of the skin, whereas longer-chain ceramides improve it, highlighting the complexity of acyl-chain specific functions in the epidermis.[23]

Quantitative Data Summary

The following tables summarize quantitative data regarding C18 dihydroceramide from various studies. These values highlight its role as a biomarker and its response to different physiological and experimental conditions.

Table 1: C18 Dihydroceramide in Metabolic Disease

Condition/Study Population	Species	Sample Type	Key Finding	Reference
Type 2 Diabetes Patients	Human	Plasma	Elevated levels of C18:0 dhCer compared to controls.	[1]
Pre-diabetic Individuals	Human	Plasma	Elevated C18 dhCer up to 9 years before T2D onset.	[10]
T2D Patients + Vitamin D	Human	Plasma	C18 dhCer levels significantly increased after 6 months of supplementation.	[11]
Obese & T2D Individuals	Human	Serum	C18:0 dhCer negatively correlated with insulin sensitivity.	[20]

| Cardiometabolic Disease Risk | Human | Plasma | C18:0 ceramide (product of C18 dhCer) associated with higher T2D risk. [[19] |

Table 2: C18 Dihydroceramide in Cancer and Cellular Models

Cell Type/Model	Treatment	Key Finding	Reference
Human Head and Neck Squamous Carcinoma Cells (HNSCC)	Photodynamic Therapy (PDT)	Significant increase in C18 dhCer levels post-PDT.	[17]
Human Glioma Tissue	N/A	C18-ceramide (product) is significantly lower than in control tissue.	[4][9]
Skeletal Muscle Cells	C18:0 dhCer liposomes (10 ng/ml)	Decreased insulin-stimulated glycogen synthesis.	[20]

| Human Breast Cancer Tissue | N/A | C18:0 dhCer levels showed no significant difference vs. normal tissue. [[24] |

Experimental Protocols

Detailed methodologies are crucial for the accurate study of C18 dihydroceramide. Below are generalized protocols for key experiments.


Quantification of C18 Dihydroceramide by LC-MS/MS

This method allows for the precise quantification of C18 dhCer in biological samples like plasma, serum, or cell lysates.[25][26]

- Lipid Extraction:
 - Thaw samples (e.g., 50 µL plasma) on ice.
 - Add an internal standard mixture containing a known amount of a stable isotope-labeled dihydroceramide (e.g., C18:0-d7-dihydroceramide).
 - Perform lipid extraction using a single-phase (e.g., butanol) or two-phase (e.g., MTBE) solvent system.[27] For plasma, a simple protein precipitation with cold isopropanol is

often sufficient.[28]

- Vortex vigorously and centrifuge at high speed (e.g., 12,000 x g) at 4°C to pellet protein and debris.
- Transfer the supernatant containing lipids to a new tube and dry under a stream of nitrogen.
- Sample Reconstitution:
 - Reconstitute the dried lipid extract in a suitable mobile phase, such as an acetonitrile/isopropanol/water mixture.
- Chromatographic Separation:
 - Inject the sample into a High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.
 - Separate lipids on a C18 reverse-phase column using a gradient elution with mobile phases typically consisting of buffered water/acetonitrile and acetonitrile/isopropanol mixtures.[26][27]
- Mass Spectrometric Detection:
 - Analyze the eluent using a tandem mass spectrometer (MS/MS) operating in positive ion mode.
 - Use Multiple Reaction Monitoring (MRM) to specifically detect the precursor-to-product ion transition for C18 dihydroceramide (e.g., m/z 568.6 $\rightarrow$ 266.3) and its corresponding internal standard.
- Quantification:
 - Calculate the concentration of endogenous C18 dhCer by comparing the peak area ratio of the analyte to the internal standard against a standard curve prepared with known concentrations of C18 dhCer.



[Click to download full resolution via product page](#)

Figure 3: General workflow for LC-MS/MS quantification of C18 dhCer.

Assessment of Apoptosis by Western Blot

This protocol assesses the effect of C18 dhCer on key apoptotic proteins.

- Cell Culture and Treatment:
 - Plate cells at a suitable density and allow them to adhere overnight.
 - Prepare stock solutions of C18 dihydroceramide in a solvent like DMSO or ethanol. Complexing with bovine serum albumin (BSA) is recommended to improve solubility and delivery in culture media.[\[5\]](#)
 - Treat cells with the desired concentrations of C18 dhCer or vehicle control for specified time points (e.g., 24, 48 hours).
- Cell Lysis:
 - Wash cells with ice-cold Phosphate-Buffered Saline (PBS).
 - Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[\[5\]](#)
 - Scrape and collect the lysate, then clarify by centrifugation.
- Protein Quantification:
 - Determine the protein concentration of the supernatant using a BCA or Bradford assay.[\[5\]](#)
- SDS-PAGE and Western Blotting:
 - Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.
 - Separate proteins by size on an SDS-polyacrylamide gel.
 - Transfer the separated proteins to a PVDF or nitrocellulose membrane.
- Immunoblotting:
 - Block the membrane with 5% non-fat milk or BSA in Tris-Buffered Saline with Tween-20 (TBST) to prevent non-specific antibody binding.

- Incubate the membrane with primary antibodies against apoptotic markers (e.g., Cleaved Caspase-3, PARP, Bcl-2) overnight at 4°C.
- Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
- Detection:
 - Wash the membrane thoroughly and apply an enhanced chemiluminescence (ECL) substrate.[\[5\]](#)
 - Visualize protein bands using an imaging system. Quantify band intensity relative to a loading control (e.g., β -actin or GAPDH).

Conclusion and Future Directions

C18 dihydroceramide has transitioned from being considered an inert metabolic intermediate to a recognized bioactive lipid with distinct signaling functions. Its roles in inducing autophagy, modulating ER stress, and influencing metabolic pathways are of significant interest to both basic and translational research. The strong association between circulating C18 dhCer levels and the risk of type 2 diabetes positions it as a promising biomarker for early diagnosis and risk stratification.[\[1\]](#)[\[10\]](#)

For drug development professionals, enzymes in the C18 dhCer pathway, such as Ceramide Synthase 1 (CerS1) and Dihydroceramide Desaturase 1 (DES1), represent potential therapeutic targets.[\[17\]](#)[\[29\]](#) Modulating the levels of C18 dhCer could offer novel strategies for treating metabolic diseases and certain types of cancer where autophagy induction is a desired outcome.

Future research should focus on elucidating the specific downstream effectors and binding partners of C18 dhCer to fully understand its molecular mechanisms. Further investigation is also needed to clarify its context-dependent roles in cell survival versus cell death and to validate its utility as a clinical biomarker and therapeutic target in a wider range of human diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. journals.physiology.org](https://journals.physiology.org) [journals.physiology.org]
- [2. researchgate.net](https://researchgate.net) [researchgate.net]
- [3. air.unimi.it](https://air.unimi.it) [air.unimi.it]
- [4. Advances in determining signaling mechanisms of ceramide and role in disease - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [5. benchchem.com](https://benchchem.com) [benchchem.com]
- [6. Dihydroceramides: From Bit Players to Lead Actors - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [7. Natural Products and Small Molecules Targeting Cellular Ceramide Metabolism to Enhance Apoptosis in Cancer Cells](#) [mdpi.com]
- [8. Sphingolipids and cancer: ceramide and sphingosine-1-phosphate in the regulation of cell death and drug resistance - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [9. Overexpression of ceramide synthase 1 increases C18-ceramide and leads to lethal autophagy in human glioma - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [10. lipidmaps.org](https://lipidmaps.org) [lipidmaps.org]
- [11. Vitamin D Supplementation Enhances C18\(dihydro\)ceramide Levels in Type 2 Diabetes Patients - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [12. Dihydroceramide Desaturase Functions as an Inducer and Rectifier of Apoptosis: Effect of Retinol Derivatives, Antioxidants and Phenolic Compounds - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [13. Chemical approaches to the study of the ceramide synthase activity](https://diposit.ub.edu) [diposit.ub.edu]
- [14. Frontiers | Circulating Ceramides- Are Origins Important for Sphingolipid Biomarkers and Treatments?](https://frontiersin.org) [frontiersin.org]
- [15. researchgate.net](https://researchgate.net) [researchgate.net]
- [16. journals.physiology.org](https://journals.physiology.org) [journals.physiology.org]
- [17. Dihydroceramide Desaturase Knockdown Impacts Sphingolipids and Apoptosis after Photodamage in Human Head and Neck Squamous Carcinoma Cells - PMC](#)

[\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)

- 18. researchgate.net [researchgate.net]
- 19. researchgate.net [researchgate.net]
- 20. Serum dihydroceramides correlate with insulin sensitivity in humans and decrease insulin sensitivity in vitro - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 21. spandidos-publications.com [spandidos-publications.com]
- 22. The role of ceramides in skin barrier function and the importance of their correct formulation for skincare applications - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. researchgate.net [researchgate.net]
- 24. researchgate.net [researchgate.net]
- 25. biorxiv.org [biorxiv.org]
- 26. benchchem.com [benchchem.com]
- 27. tandfonline.com [tandfonline.com]
- 28. researchgate.net [researchgate.net]
- 29. metabolon.com [metabolon.com]
- To cite this document: BenchChem. [Biological functions of C18 dihydroceramide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15554990/docs#biological-functions-of-c18-dihydroceramide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)